Cas no 2377004-81-2 (4-Piperidinecarboxylic acid, 2-phenyl-, methyl ester, hydrochloride (1:1), (2S,4R)-)

• Product Name: 4-Piperidinecarboxylic acid, 2-phenyl-, methyl ester, hydrochloride (1:1), (2S,4R)-
• CAS No: 2377004-81-2
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 6519618
• Update Time: 2025-05-27

4-Piperidinecarboxylic acid, 2-phenyl-, methyl ester, hydrochloride (1:1), (2S,4R)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 2-phenyl-, methyl ester, hydrochloride (1:1), (2S,4R)-
• rac-methyl (2R,4S)-2-phenylpiperidine-4-carboxylate hydrochloride, cis

• Inchi： 1S/C13H17NO2.ClH/c1-16-13(15)11-7-8-14-12(9-11)10-5-3-2-4-6-10;/h2-6,11-12,14H,7-9H2,1H3;1H/t11-,12+;/m1./s1
• InChI Key： WWDZRXKCRRLYSW-LYCTWNKOSA-N
• SMILES： C([C@@H]1CCN[C@H](C2C=CC=CC=2)C1)(=O)OC.Cl

Additional information on 4-Piperidinecarboxylic acid, 2-phenyl-, methyl ester, hydrochloride (1:1), (2S,4R)-

Comprehensive Overview of 4-Piperidinecarboxylic acid, 2-phenyl-, methyl ester, hydrochloride (1:1), (2S,4R)- (CAS No. 2377004-81-2)

4-Piperidinecarboxylic acid, 2-phenyl-, methyl ester, hydrochloride (1:1), (2S,4R)- is a chiral piperidine derivative with significant potential in pharmaceutical and biochemical research. This compound, identified by CAS No. 2377004-81-2, has garnered attention due to its stereospecific configuration ((2S,4R)-), which is critical for its biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting neurological and metabolic disorders. The methyl ester and hydrochloride functional groups enhance its solubility and stability, making it a versatile intermediate in synthetic chemistry.

The growing interest in chiral building blocks like 4-Piperidinecarboxylic acid derivatives aligns with the demand for enantioselective synthesis in modern drug development. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such compounds in virtual screening and molecular docking studies. Users frequently search for "piperidine derivatives in CNS drug development" or "chiral intermediates for asymmetric synthesis," reflecting the relevance of this compound in cutting-edge research.

From a structural perspective, the 2-phenyl substitution on the piperidine ring introduces aromatic interactions, which can influence binding affinity to biological targets. This feature is particularly valuable in designing GPCR modulators or enzyme inhibitors. The compound's hydrochloride salt form ensures improved bioavailability, a key consideration in preclinical studies. Discussions on platforms like PubMed and ScienceDirect often emphasize the role of such derivatives in optimizing pharmacokinetic properties.

In the context of green chemistry, researchers are investigating sustainable methods to synthesize 4-Piperidinecarboxylic acid analogs. Questions like "How to reduce waste in chiral compound synthesis?" or "Catalytic approaches for piperidine derivatives" dominate academic forums. The (2S,4R)- configuration of this compound also makes it a candidate for studying stereochemical effects in drug-receptor interactions, a hot topic in medicinal chemistry.

Furthermore, the compound's potential in peptide mimetics and prodrug design has been explored in recent patents. Its compatibility with solid-phase synthesis techniques aligns with the industry's shift toward automated and high-throughput methodologies. Searches for "piperidine-based scaffolds in drug discovery" or "methyl ester hydrolysis kinetics" underscore its multidisciplinary applications. As the pharmaceutical industry prioritizes targeted therapies, derivatives like this are poised to play a pivotal role in next-generation therapeutics.